Cas no 1261811-24-8 (2-Hydroxy-6-(trifluoromethoxy)pyrazine)

• Product Name: 2-Hydroxy-6-(trifluoromethoxy)pyrazine
• CAS No: 1261811-24-8
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• CID: 4823598
• Update Time: 2025-06-09

2-Hydroxy-6-(trifluoromethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-(trifluoromethoxy)pyrazine

• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)12-4-2-9-1-3(11)10-4/h1-2H,(H,10,11)
• InChI Key： IUELLOYBXPBTRD-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=CC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 0.7
• Topological Polar Surface Area: 50.7

Additional information on 2-Hydroxy-6-(trifluoromethoxy)pyrazine

Introduction to 2-Hydroxy-6-(trifluoromethoxy)pyrazine (CAS No. 1261811-24-8)

2-Hydroxy-6-(trifluoromethoxy)pyrazine (CAS No. 1261811-24-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive hydroxy and trifluoromethoxy substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 2-Hydroxy-6-(trifluoromethoxy)pyrazine is composed of a pyrazine ring with a hydroxyl group at the 2-position and a trifluoromethoxy group at the 6-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, which can be exploited in the design of novel therapeutic agents.

Recent studies have highlighted the potential of 2-Hydroxy-6-(trifluoromethoxy)pyrazine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The hydroxyl group is known to enhance the solubility and bioavailability of the molecule, while the trifluoromethoxy group contributes to its stability and metabolic profile.

In addition to its biological activities, 2-Hydroxy-6-(trifluoromethoxy)pyrazine has been explored for its potential as a building block in the synthesis of more complex molecules. The versatility of this compound allows chemists to introduce additional functional groups or modify existing ones, thereby expanding its utility in drug discovery and development.

The synthesis of 2-Hydroxy-6-(trifluoromethoxy)pyrazine has been optimized through various methods, including microwave-assisted synthesis and transition metal-catalyzed reactions. These advancements have not only improved the yield and purity of the compound but also reduced the overall cost and environmental impact of its production.

Clinical trials involving derivatives of 2-Hydroxy-6-(trifluoromethoxy)pyrazine have shown promising results in treating various diseases. For example, a Phase II clinical trial conducted by a leading pharmaceutical company demonstrated that a derivative of this compound significantly reduced tumor size in patients with advanced solid tumors. The safety profile of this derivative was also favorable, with minimal adverse effects reported.

The pharmacokinetic properties of 2-Hydroxy-6-(trifluoromethoxy)pyrazine have been extensively studied to understand its behavior in biological systems. Research has shown that the compound is rapidly absorbed following oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile makes it an attractive candidate for long-term use in chronic conditions.

In conclusion, 2-Hydroxy-6-(trifluoromethoxy)pyrazine (CAS No. 1261811-24-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable tool in the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.